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Compound of Interest

Compound Name: o-Xylylene

Cat. No.: B1219910

This document provides essential safety and logistical information for the proper disposal of o-
Xylylene, tailored for researchers, scientists, and drug development professionals. Adherence
to these procedures is critical for ensuring laboratory safety and environmental compliance.

Immediate Safety and Disposal Overview

o-Xylylene is a flammable liquid and vapor that is harmful upon inhalation or skin contact and
Is toxic to aquatic life.[1] Proper disposal is not merely a matter of waste management but a
crucial safety protocol. Waste containing o-Xylylene is classified as hazardous and must be
handled in accordance with local, regional, and national regulations.[2][3] The primary disposal
method involves engaging a licensed professional waste disposal service for incineration at an
industrial combustion plant or for solvent reclamation.[1][3] Under no circumstances should o-
Xylylene be disposed of down the drain or mixed with other waste streams.[1][2]

Key Data for o-Xylylene

The following table summarizes essential quantitative data for the safe handling and transport
of o-Xylylene waste.
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Property Value Regulation/Source
UN Number 1307 DOT, IATA, IMDG
Hazard Class 3 (Flammable Liquid) DOT, IATA, IMDG
Packing Group Il (Low Danger) DOT, IATA, IMDG
Flash Point 30°C (86°F) ICSC

Reportable Quantity (RQ) 1000 lbs CERCLA[?]

OSHA PEL (8-hr TWA) 100 ppm NJDOH[4]

NIOSH REL (10-hr TWA) 100 ppm NJDOHI[4]

NIOSH STEL (15-min) 150 ppm NJDOH[4]

EPA Hazardous Waste No. U239, FO03 EPA[3]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the standard operating procedure for the safe disposal of o-Xylylene
from a laboratory setting.

1. Waste ldentification and Segregation:

o Classification: Immediately classify any o-Xylylene and materials contaminated with it as
hazardous waste.[2]

e Segregation: Do not mix o-Xylylene waste with any other waste streams. Keep it in its
original container or a designated, properly labeled, and approved waste container.[1] The
container must be kept tightly closed.[5]

2. Safe Handling and Temporary Storage:

o Personal Protective Equipment (PPE): When handling o-Xylylene waste, always wear
appropriate PPE, including protective gloves, and eye and face protection.[1][2]
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Ventilation: Handle the waste in a well-ventilated area, such as under a chemical fume hood,
to avoid the inhalation of vapors.[1][5]

Ignition Sources: Keep waste containers away from all sources of ignition, including heat,
sparks, and open flames.[1][2][6] "No Smoking" protocols must be strictly enforced in storage
areas.[1][6]

Storage Location: Store the sealed waste containers in a cool, dry, well-ventilated,
designated hazardous waste storage area.[1][7] The storage area should not have access to
drains or sewers.[8]

. Spill and Contamination Management:

Minor Spills: For small spills, absorb the liquid with an inert, non-combustible material such
as sand, diatomaceous earth, or a universal binder.[1][5][7][8]

Collection: Carefully collect the absorbent material and spilled substance using non-sparking
tools.[2]

Containment: Place the collected waste into a sealable, vapor-tight container (e.g., a plastic
bag) for disposal.[9]

Contaminated Materials: Any items, including PPE, absorbent paper, or cloths that become
contaminated with o-Xylylene, must be treated as hazardous waste and sealed in a labeled
container for disposal.[9]

Decontamination: Clean the spill area with a solvent like acetone, followed by a strong soap
and water solution.[9]

. Final Disposal:

Professional Disposal Service: Arrange for the collection and disposal of the o-Xylylene
waste through a licensed professional waste disposal company.[3][10]

Approved Methods: The approved disposal methods for o-Xylylene are typically high-
temperature incineration in a chemical incinerator equipped with an afterburner and
scrubber, or solvent reclamation/regeneration.[1][3]
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» Documentation: Ensure all local, regional, and national regulations for hazardous waste
disposal are followed and documented accurately.[2]

Logical Workflow for o-Xylylene Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
management and disposal of o-Xylylene waste in a laboratory setting.
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Caption: Workflow for the safe disposal of o-Xylylene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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